Cas no 83898-32-2 (2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile)

• Product Name: 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile
• CAS No: 83898-32-2
• MF: C₂₃H₂₅N₃
• MW: 343.464705228806
• CID: 728419
• PubChem ID: 3019454
• Update Time: 2025-11-06

2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile,2-phenyl-2-[1-(phenylmethyl)-4-piperidinyl]-
• 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile
• 2-[1-benzyl-4-piperidyl]-2-phenylglutaronitrile
• AE-641/00334001
• 2-(1-benzyl-4-piperidinyl)-2-phenylpentanedinitrile
• EINECS 281-241-0
• DTXSID301004034
• NS00062306
• 83898-32-2
• 2-(1-Benzyl-4-piperidyl)-2-phenylglutaronitrile
• DYAREKOTPJQVFN-UHFFFAOYSA-N

• Inchi： 1S/C23H25N3/c24-15-7-14-23(19-25,21-10-5-2-6-11-21)22-12-16-26(17-13-22)18-20-8-3-1-4-9-20/h1-6,8-11,22H,7,12-14,16-18H2
• InChI Key： DYAREKOTPJQVFN-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)C(C#N)(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 343.205
• Monoisotopic Mass: 343.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile

Market Research and Analysis of 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile (CAS No. 83898-32-2) in Chemical-Biomedical Fields

The compound 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile, identified by the CAS number 83898-32-2, has garnered significant attention in the chemical-biomedical industry due to its potential applications in drug development and therapeutic research. This molecule, characterized by its complex structure and unique chemical properties, has emerged as a promising candidate in various preclinical studies and early-stage clinical trials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 83898-32-2, facilitating its exploration in diverse biomedical contexts. The compound exhibits notable bioactivity, particularly in modulating key cellular pathways associated with neurodegenerative diseases, cancer, and inflammation. Its dual nitrile functionality and benzylpiperidine moiety contribute to its pharmacokinetic profile, making it a valuable asset in drug design.

Market demand for 83898-32-2 has been driven by increasing research activities in academia and the pharmaceutical sector. Major suppliers catering to this demand include specialized chemical manufacturers and research institutions with expertise in fine chemical synthesis. The global supply chain for this compound is characterized by a competitive landscape, with key players focusing on cost-effective production methods and high-purity standards.

Purchasing trends indicate a growing preference for custom synthesis services tailored to specific research requirements. This shift underscores the importance of supplier capabilities in meeting diverse customer needs, including scalability, regulatory compliance, and timely delivery. Additionally, the rise of digital marketplaces has streamlined access to this compound, enabling seamless procurement for both small-scale research projects and large-scale industrial applications.

From a regulatory perspective, the use of 83898-32-2 in preclinical and clinical settings is subject to stringent guidelines to ensure safety and efficacy. Ongoing research is focused on optimizing its pharmacokinetic properties and minimizing potential adverse effects, paving the way for its transition from the laboratory to clinical practice.

In conclusion, 2-(1-Benzylpiperidin-4-yl)-2-phenylpentanedinitrile (CAS No. 83898-32-2) represents a pivotal molecule in the chemical-biomedical domain, with substantial implications for drug discovery and development. As research progresses and market dynamics evolve, this compound is poised to play a critical role in advancing therapeutic interventions across various disease states.